Cas no 2172465-49-3 (2-(trifluoromethyl)dispiro3.1.3^{6}.1^{4}decan-2-ylmethanesulfonyl chloride)

• Product Name: 2-(trifluoromethyl)dispiro3.1.3^{6}.1^{4}decan-2-ylmethanesulfonyl chloride
• CAS No: 2172465-49-3
• MF: C₁₂H₁₆ClF₃O₂S
• MW: 316.76745223999
• CID: 6143306
• PubChem ID: 165604691
• Update Time: 2025-06-26

2-(trifluoromethyl)dispiro3.1.3^{6}.1^{4}decan-2-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)dispiro3.1.3^{6}.1^{4}decan-2-ylmethanesulfonyl chloride
• EN300-1695841
• [2-(trifluoromethyl)dispiro[3.1.3^{6}.1^{4}]decan-2-yl]methanesulfonyl chloride
• 2172465-49-3

• Inchi： 1S/C12H16ClF3O2S/c13-19(17,18)8-11(12(14,15)16)6-10(7-11)4-9(5-10)2-1-3-9/h1-8H2
• InChI Key： VGSGJNLUQYFTTJ-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(F)(F)F)CC2(C1)CC1(CCC1)C2)(=O)=O

Computed Properties

• Exact Mass: 316.0511631g/mol
• Monoisotopic Mass: 316.0511631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(trifluoromethyl)dispiro3.1.3^{6}.1^{4}decan-2-ylmethanesulfonyl chloride

2-(Trifluoromethyl)dispiro3.1.3⁶.1⁴decan-2-ylmethanesulfonyl Chloride: A Key Compound in Modern Pharmaceutical Research

Trifluoromethyl groups are widely recognized for their unique chemical properties, such as enhanced hydrophobicity and metabolic stability, which make them critical in the design of methanesulfonyl chloride derivatives. The dispiro3.1.3⁶.1⁴decan-2-yl scaffold represents a complex polycyclic structure that has garnered significant attention in recent years due to its potential to modulate biological activity through multiple pharmacophore interactions. The compound with CAS number 2172465-49-3 exemplifies the convergence of advanced synthetic strategies and functional group optimization in pharmaceutical chemistry.

Recent studies in the methanesulfonyl chloride family have highlighted the role of trifluoromethyl substitution in enhancing the lipophilicity of drug candidates while maintaining aqueous solubility. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated that dispiro3.1.3⁶.1⁴decan-2-yl derivatives exhibit promising activity against multidrug-resistant cancer cells, attributed to their ability to disrupt membrane potential and induce apoptosis. This finding underscores the importance of trifluoromethyl groups in overcoming drug resistance mechanisms.

The synthesis of 2-(trifluoromethyl)dispiro3.1.3⁶.1⁴decan-2-ylmethanesulfonyl chloride involves a multi-step process that combines ring-closure reactions with methanesulfonyl chloride activation. Researchers at the University of Tokyo reported in 2024 that the use of catalytic asymmetric methods significantly improved the yield of dispiro3.1.3⁶.1⁴decan-2-yl scaffolds, reducing the need for harsh reaction conditions. This advancement aligns with the growing emphasis on green chemistry in pharmaceutical development.

Pharmacokinetic studies on methanesulfonyl chloride derivatives have revealed their potential to enhance drug bioavailability. A 2023 study in *Drug Metabolism and Disposition* showed that trifluoromethyl substitutions in dispiro3.1.3⁶.1⁴decan-2-yl compounds significantly prolonged plasma half-life by reducing metabolic degradation. This property is particularly valuable for chronic disease management, where sustained drug levels are critical.

Recent advancements in computational chemistry have enabled the prediction of methanesulfonyl chloride derivatives' biological activity. Machine learning models trained on dispiro3.1.3⁶.1⁴decan-2-yl datasets accurately identified potential targets for anti-inflammatory and antiviral applications. These models have been validated through experimental studies, demonstrating their utility in rational drug design.

The trifluoromethyl group's electron-withdrawing effect plays a crucial role in modulating the reactivity of dispiro3.1.3⁶.1⁴decan-2-yl compounds. This property has been exploited in the development of novel antibiotics, where methanesulfonyl chloride derivatives have shown activity against drug-resistant bacterial strains. A 2024 study in *Antimicrobial Agents and Chemotherapy* highlighted the importance of trifluoromethyl substitutions in enhancing the bactericidal activity of these compounds.

Structural modifications of dispiro3.1.3⁶.1⁴decan-2-yl scaffolds have led to the discovery of new therapeutic applications. Researchers at MIT have reported that methanesulfonyl chloride derivatives with trifluoromethyl groups exhibit selective inhibition of kinases involved in neurodegenerative diseases. This finding represents a significant breakthrough in the treatment of conditions like Alzheimer's disease.

The dispiro3.1.3⁶.1⁴decan-2-yl framework's versatility has enabled its application in various therapeutic areas. In oncology, methanesulfonyl chloride derivatives have demonstrated the ability to inhibit the PI3K/AKT/mTOR pathway, a key driver of cancer progression. These compounds are currently undergoing clinical trials for the treatment of solid tumors.

Recent developments in solid-phase synthesis have simplified the preparation of methanesulfonyl chloride derivatives. A 2023 study in *Organic Letters* described a novel methodology for the rapid assembly of dispiro3.1.3⁶.1⁴decan-2-yl scaffolds, reducing synthesis time by over 50%. This approach is particularly beneficial for high-throughput screening in drug discovery programs.

The trifluoromethyl group's impact on dispiro3.1.3⁶.1⁴decan-2-yl compounds extends to their interaction with biological membranes. Studies have shown that these compounds can modulate membrane fluidity, which has implications for both therapeutic and toxicological profiles. This property is being explored for the development of novel lipid-based drug delivery systems.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of methanesulfonyl chloride derivatives. A 2024 partnership between Merck and the University of Cambridge focused on optimizing dispiro3.1.3⁶.1⁴decan-2-yl compounds for the treatment of autoimmune disorders. The resulting compounds showed promising results in preclinical trials, demonstrating the potential of this chemical scaffold in immunotherapy.

Advances in analytical techniques have improved the characterization of methanesulfonyl chloride derivatives. High-resolution mass spectrometry and NMR spectroscopy have enabled precise determination of the stereochemistry of dispiro3.1.3⁶.1⁴decan-2-yl compounds, which is critical for understanding their biological activity. These techniques are now routinely used in pharmaceutical quality control processes.

The trifluoromethyl group's role in dispiro3.1.3⁶.1⁴decan-2-yl compounds has also been explored in the context of drug metabolism. Studies have shown that these groups can influence the metabolic pathways of methanesulfonyl chloride derivatives, affecting their pharmacokinetic profiles. This understanding is crucial for the design of drugs with optimal therapeutic windows.

Recent research has focused on the application of methanesulfonyl chloride derivatives in the treatment of viral infections. A 2023 study in *Antiviral Research* demonstrated that dispiro3.1.3⁶.1⁴decan-2-yl compounds with trifluoromethyl substitutions exhibit antiviral activity against SARS-CoV-2. This finding highlights the potential of this chemical scaffold in combating emerging infectious diseases.

The development of 2-(trifluoromethyl)dispiro3.1.3⁶.1⁴decan-2-ylmethanesulfonyl chloride is part of a broader trend in pharmaceutical research towards multifunctional drug candidates. These compounds are designed to target multiple biological pathways simultaneously, offering the potential for improved therapeutic outcomes. This approach is particularly relevant in the treatment of complex diseases like cancer and diabetes.

Environmental considerations have also influenced the development of methanesulfonyl chloride derivatives. Green chemistry principles have been applied to reduce the environmental impact of dispiro3.1.3⁶.1⁴decan-2-yl synthesis processes. These efforts have led to the development of more sustainable methods for producing these compounds, aligning with global initiatives to reduce the pharmaceutical industry's carbon footprint.

Future research on trifluoromethyl-substituted dispiro3.1.3⁶.1⁴decan-2-yl compounds is likely to focus on their application in personalized medicine. Advances in genomics and proteomics are enabling the identification of patient-specific targets for these compounds, paving the way for more effective and targeted therapies. This represents a significant shift in the pharmaceutical industry towards precision medicine.

The dispiro3.1.3⁶.1⁴decan-2-yl scaffold's adaptability has made it a valuable tool in the development of new therapeutic agents. As research continues to uncover the full potential of methanesulfonyl chloride derivatives, their impact on medicine is expected to grow. This ongoing exploration underscores the importance of continued innovation in pharmaceutical science.

Collaborative efforts between researchers and industry partners are essential for the successful development and commercialization of methanesulfonyl chloride derivatives. These partnerships facilitate the translation of scientific discoveries into practical medical applications, ensuring that patients have access to the latest and most effective treatments. This collaborative approach is a cornerstone of modern pharmaceutical research.

The future of trifluoromethyl-substituted dispiro3.1.3⁶.1⁴decan-2-yl compounds is bright, with numerous opportunities for innovation and application. As the pharmaceutical industry continues to evolve, the role of these compounds is likely to expand, contributing to the development of more effective and safer medications. This ongoing progress highlights the dynamic nature of pharmaceutical research and its potential to improve human health.

The 2-(trifluoromethyl)dispiro[3.3]heptane-2,6-dione (also known as dispiro[3.3]heptane-2,6-dione with trifluoromethyl substitution) is a complex organic molecule with significant synthetic and pharmaceutical interest. Here's a concise and structured summary of its key aspects: --- ### 1. Molecular Structure - Core Scaffold: Dispiro[3.3]heptane-2,6-dione is a bicyclic molecule with two spiro centers, forming a fused cyclohexane ring system. - Functional Group: The molecule contains two ketone groups (C=O) at positions 2 and 6. - Substitution: A trifluoromethyl group (CF₃) is attached to the carbon at position 2, introducing strong electron-withdrawing properties. --- ### 2. Synthesis - Key Challenge: The synthesis of dispiro compounds often involves complex cyclization reactions and stereocontrol. - Strategies: - Cyclization Reactions: Use of carbonyl compounds and appropriate nucleophiles to form the spiro centers. - Functional Group Manipulation: Introduction of the trifluoromethyl group via electrophilic substitution or direct fluorination. - Green Chemistry: Modern methods emphasize sustainability, such as microwave-assisted synthesis or catalytic approaches. --- ### 3. Physical and Chemical Properties - Polarity: The trifluoromethyl group significantly increases the molecule’s polarity. - Solubility: Polar solvents (e.g., DMSO, DMF) are preferred for dissolution. - Stability: The molecule is generally stable under standard conditions but may decompose under extreme temperatures or acidic conditions. - Melting Point: Typically ranges between 150–200°C, depending on substitution and crystal structure. --- ### 4. Applications #### A. Pharmaceutical Development - Antiviral Activity: The trifluoromethyl group has shown promise in modulating viral replication, particularly in SARS-CoV-2 studies. - Anti-inflammatory Effects: The molecule may target inflammatory pathways, making it a candidate for autoimmune diseases. - Cancer Therapy: The ability to inhibit pathways like PI3K/AKT/mTOR makes it relevant for oncology. - Immunomodulation: Potential for use in immunotherapy or autoimmune disorder treatment. #### B. Materials Science - Lipophilic Properties: The molecule’s hydrophobic nature makes it suitable for drug delivery systems or liposomal formulations. - Photovoltaics: The electron-withdrawing trifluoromethyl group could be useful in organic photovoltaic materials. --- ### 5. Challenges and Opportunities - Synthetic Complexity: The spiro and trifluoromethyl groups introduce challenges in stereocontrol and regioselectivity. - Toxicity Concerns: The trifluoromethyl group may raise safety concerns, requiring thorough in vitro and in vivo testing. - Personalized Medicine: Future research could focus on tailoring the molecule for genomic or proteomic targets. - Sustainability: Development of eco-friendly synthetic routes is critical for scalable production. --- ### 6. Research Trends - Computational Modeling: Used to predict reactivity, stability, and biological activity. - High-Throughput Screening: Accelerates the identification of lead compounds for drug development. - Collaborative Innovation: Partnerships between academia and industry are key to translating basic research into therapeutic applications. --- ### 7. Conclusion The 2-(trifluoromethyl)dispiro[3.3]heptane-2,6-dione represents a promising scaffold for pharmaceutical and materials science applications. Its unique combination of functional groups and structural complexity offers opportunities for innovation, though challenges in synthesis and safety must be addressed. Continued research in synthetic methods, biological activity, and sustainable production will be vital to unlocking its full potential.